![molecular formula C19H11F3N2O2S B2735145 1-[(3,5-difluorophenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione CAS No. 1326840-36-1](/img/structure/B2735145.png)
1-[(3,5-difluorophenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
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Description
1-[(3,5-difluorophenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H11F3N2O2S and its molecular weight is 388.36. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Properties
Substituted thienopyrimidines, similar to the compound , have been synthesized and evaluated for their antibacterial properties. These compounds have shown potential in treating bacterial infections, highlighting their importance in medicinal chemistry and pharmaceutical research (More et al., 2013).
Anti-inflammatory and Analgesic Activities
Derivatives of thieno[3,4-c]pyrazole, structurally related to thienopyrimidine, have demonstrated remarkable analgesic, anti-inflammatory, and antipyretic activities in animal models, as well as platelet antiaggregating activity in vitro comparable to that of acetylsalicylic acid (Menozzi et al., 1992).
Anticancer and Antileukemia Activities
The synthesis of polynuclear heterocycles incorporating the thienopyrimidine structure has been explored for their high biological activities, including adenosine kinase inhibition, platelet aggregation inhibition, antileukemia, and anticancer activities (El-Gazzar et al., 2006).
Larvicidal Activity
New series of pyrimidine derivatives linked with morpholinophenyl groups have been synthesized and reported for their significant larvicidal activity against third instar larvae, showcasing their potential in pest control and public health (Gorle et al., 2016).
Antifungal Development
The process development and synthesis of broad-spectrum triazole antifungal agents, including the use of thieno[3,2-d]pyrimidine derivatives, underscore their significance in combating fungal infections (Butters et al., 2001).
Urease Inhibition
Derivatives of pyrido[1,2-a]pyrimidine have been synthesized and evaluated for their urease inhibition activity, which is crucial for the development of treatments for diseases caused by urease-producing pathogens (Rauf et al., 2010).
properties
IUPAC Name |
1-[(3,5-difluorophenyl)methyl]-3-(3-fluorophenyl)-4aH-thieno[3,2-d]pyrimidin-1-ium-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12F3N2O2S/c20-12-2-1-3-15(9-12)24-18(25)17-16(4-5-27-17)23(19(24)26)10-11-6-13(21)8-14(22)7-11/h1-9,17H,10H2/q+1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLEPTUCRFFOVFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)N2C(=O)C3C(=[N+](C2=O)CC4=CC(=CC(=C4)F)F)C=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12F3N2O2S+ |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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